BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Amino-3-methylbenzoic Acid: A Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-3-methylbenzoic acid

Cat. No.: B181359

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3-methylbenzoic acid is a versatile aromatic organic compound utilized as a key
intermediate in the synthesis of a variety of molecules in the pharmaceutical, dye, and
agrochemical industries.[1] Its structural features make it a valuable building block for the
development of more complex molecules, including anti-inflammatory drugs and analgesics.[1]
This guide provides an in-depth overview of the safety and handling protocols for 4-Amino-3-
methylbenzoic acid, compiled to ensure its safe use in research and development settings.

Hazard Identification and Classification

4-Amino-3-methylbenzoic acid is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards associated with this compound are irritation to the skin, eyes, and respiratory system.

[2]

Table 1: GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b181359?utm_src=pdf-interest
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.chemimpex.com/products/27137
https://www.chemimpex.com/products/27137
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-methylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Amino-3-methylbenzoic acid is

crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula CsHsNO2 [2]

Molecular Weight 151.16 g/mol [2]
Yellow to tan crystalline

Appearance [1]
powder

Melting Point 169-171 °C (lit.) [3]

. Information not readily

Solubility )
available

CAS Number 2486-70-6 [2]

Toxicological Data

While specific quantitative toxicological data such as LD50 and LC50 values for 4-Amino-3-

methylbenzoic acid are not readily available in the public domain, the GHS classification

indicates its irritant properties. The following table summarizes the known toxicological effects.

Table 3: Summary of Toxicological Effects
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Endpoint Effect Classification

) Acute Tox. 4 (for BOC-3-
o Harmful if swallowed (for a _ o
Acute Oral Toxicity amino-4-methylbenzoic acid)
related compound) 4]

Skin Irritation Causes skin irritation Skin Irrit. 2[2]
Eye Irritation Causes serious eye irritation Eye lIrrit. 2[2]
Respiratory Irritation May cause respiratory irritation ~ STOT SE 3[2]
May cause an allergic skin Skin Sens. 1 (for BOC-3-
Sensitization reaction (for a related amino-4-methylbenzoic acid)
compound) [4]

Experimental Protocols for Safety Assessment

The following are standardized protocols for assessing the irritation potential of chemicals like
4-Amino-3-methylbenzoic acid.

Skin Irritation Testing (based on OECD Guideline 404)

Objective: To determine the potential of a substance to cause reversible inflammatory changes
to the skin.

Methodology:
o Animal Selection: Healthy, young adult albino rabbits are used.

o Test Substance Preparation: The test substance is applied as is, or if a solid, it is moistened
with a small amount of water or a suitable solvent to form a paste.

o Application: A small area of the animal's dorsal skin is clipped free of fur. Approximately 0.5 g
of the test substance is applied to the skin and covered with a gauze patch and semi-
occlusive dressing.

o Exposure: The dressing is left in place for 4 hours.
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» Observation: After the exposure period, the dressing is removed, and the skin is gently
cleansed. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.

e Scoring: The reactions are scored on a scale of 0 to 4 for both erythema and edema.

Eye Irritation Testing (based on OECD Guideline 405)

Objective: To determine the potential of a substance to cause reversible or irreversible changes
to the eye.

Methodology:
e Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

o Application: A single dose of 0.1 mL (for liquids) or 0.1 g (for solids) of the test substance is
instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

Scoring: The ocular reactions are scored according to a standardized grading system.

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure and associated risks.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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» Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter (e.g., N95) is recommended.

Hygiene Measures:

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek medical attention.[5]

Spill and Emergency Procedures

In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Small Spills:
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o Evacuate non-essential personnel from the area.
o Wear appropriate PPE.
o Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

o Carefully sweep up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with soap and water.

Large Spills:

o Evacuate the area immediately and alert others.

o Contact the institution's emergency response team.
e Prevent entry into the spill area.

e Provide the emergency response team with the Safety Data Sheet (SDS) for 4-Amino-3-
methylbenzoic acid.

Storage and Disposal
o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents.[5]

o Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Visualized Workflows and Pathways
General Handling Workflow

The following diagram outlines the standard workflow for handling 4-Amino-3-methylbenzoic
acid in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC103980050&countryCode=US&language=en
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.benchchem.com/product/b181359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 A

Preparation

( )
:

[Weigh CompounoD
N J

4 Reactivnn/Use )

[Dissolve/ReacD
[Monitor ReactiorD

N J
/Cleanup % Disposal\

( )
)
'

( | )
- @ J

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 4-Amino-3-methylbenzoic acid.
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Emergency Spill Response Logic

This diagram illustrates the decision-making process in the event of a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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